Cas no 933739-97-0 (1,4-oxazepan-6-ol)

1,4-oxazepan-6-ol structure

Product Name:1,4-oxazepan-6-ol

CAS No:933739-97-0

MF:C₅H₁₁NO₂

MW:117.146341562271

MDL:MFCD22201128

CID:4666108

PubChem ID:55295498

Update Time:2023-10-12

1,4-oxazepan-6-ol Chemical and Physical Properties

Names and Identifiers

- 1,4-Oxazepin-6-ol, hexahydro-
- Hexahydro-1,4-oxazepin-6-ol (ACI)
- 1,4-Oxazepan-6-ol
- [1,4]Oxazepan-6-ol
- 1,4-oxazepan-6-ol
- MDL： MFCD22201128
- Inchi： 1S/C5H11NO2/c7-5-3-6-1-2-8-4-5/h5-7H,1-4H2
- InChI Key： AJQUDIYIICBQDR-UHFFFAOYSA-N
- SMILES： OC1CNCCOC1

Computed Properties

Exact Mass: 117.079
Monoisotopic Mass: 117.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.5A^2

Experimental Properties

PSA: 41.49000
LogP: -0.70410

1,4-oxazepan-6-ol Pricemore >>

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Alichem	A449039697-5g	1,4-Oxazepan-6-ol	933739-97-0	97%	5g	$1112.82	2023-08-31
abcr	AB462964-1 g	1,4-Oxazepan-6-ol	933739-97-0		1g	€734.60	2023-06-15
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Chemenu	CM285973-5g	1,4-Oxazepan-6-ol	933739-97-0	97%	5g	$969	2021-06-09

1,4-oxazepan-6-ol Production Method

Production Method 1

1272758-40-3

933739-97-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 2 h, rt

Reference

: Preparation of heterocycloalkyl-containing amide compound for inhibiting histone acetyltransferase

, Japan, , ,

Production Method 2

1272758-40-3

933739-97-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane

Reference

: SAR studies in the sulfonyl carboxamide class of HBV capsid assembly modulators

Kuduk, Scott D.; Lam, Angela M.; Espiritu, Christine; Vogel, Robert; Lau, Vincent; et al, Bioorganic & Medicinal Chemistry Letters, 2019, 29(16), 2405-2409

Production Method 3

1272758-40-3

933739-97-0

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 2 h, rt

Reference

: Preparation of azepanylsulfonyl diarylamides and related compounds for mono- and combination therapy of hepatitis B infections

, United States, , ,

Production Method 4

1272758-40-3

933739-97-0

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Acetonitrile , 1,4-Dioxane ; 4 h, rt

Reference

: Preparation of polycyclic fused ring derivatives and use thereof

, World Intellectual Property Organization, , ,

Production Method 5

67843-74-7

104-63-2

933739-97-0

156925-22-3

Reaction Conditions

1.1 Solvents: Isopropanol , Water ; 15 - 25 °C; 7 h, 15 - 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; 5 - 10 °C; 20 h, 25 °C
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 30 h, 40 °C

Reference